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Compound of Interest

Compound Name: ML318

Cat. No.: B560466

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML318 is a potent and selective biaryl nitrile inhibitor of the Pseudomonas aeruginosa PvdQ
acylase. PvdQ is an N-acyl-homoserine lactone (AHL) acylase that plays a crucial role in the
bacterial quorum-sensing (QS) system by degrading AHL signaling molecules. By inhibiting
PvdQ, ML318 disrupts quorum sensing, thereby interfering with virulence factor production and
biofilm formation. This makes ML318 a valuable tool for studying bacterial communication and
for the development of novel anti-infective strategies. These application notes provide detailed
protocols for the preparation of ML318 stock solutions for use in research settings.

Chemical and Physical Properties

A summary of the key chemical and physical properties of ML318 is provided in the table below
for easy reference.
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Property Value

2-(4-cyanophenyl)-5-(2,3-dihydro-1,4-

Chemical Name o _
benzodioxin-6-yl)-1,3,4-oxadiazole

CAS Number 1610516-67-0[1]
Molecular Formula C17H11Ns03
Molecular Weight 305.29 g/mol
Appearance Crystalline solid
Purity >98%

Solubility and Storage

Proper storage and handling of ML318 are critical to maintain its stability and activity. The
following table summarizes the solubility and recommended storage conditions.

Solvent Solubility Storage of Stock Solution

-80°C for up to 6 months;
DMSO 100 mg/mL -20°C for up to 1 month.
Protect from light.

Note: It is recommended to aliquot the stock solution into single-use volumes to avoid repeated

freeze-thaw cycles.

Mechanism of Action: Quorum Quenching

ML318 functions as a quorum quenching agent by inhibiting the PvdQ acylase in
Pseudomonas aeruginosa. The quorum-sensing system in this bacterium is a hierarchical
signaling cascade that regulates the expression of virulence factors in a cell-density-dependent
manner. This process is primarily mediated by two interconnected systems: the las and rhl
systems.

The las system, controlled by the Lasl synthase and LasR regulator, produces and responds to
the autoinducer N-(3-oxododecanoyl)-L-homoserine lactone (3-0x0-C12-HSL). The rhl system,
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governed by Rhll and RhIR, utilizes N-butyryl-L-homoserine lactone (C4-HSL). PvdQ acts by
hydrolyzing the acyl chain from these AHLS, rendering them inactive and thus disrupting the
signaling cascade. ML318 inhibits this enzymatic activity of PvdQ, leading to the accumulation
of AHLs and a subsequent dysregulation of quorum sensing-controlled gene expression.
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Weigh ML318 Powder

(Dissolve in Anhydrous DMSO]

Vortex to Dissolve

10 mM Stock Solution

Gliquot into Single-Use Tubes)

[Store at -20°C or —80°(D

[Serially Dilute in Assay Medium]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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